6-(Trifluoromethyl)-[1,2]oxazolo[4,5-b]pyridin-3-amine

• IUPAC Name: 6-(trifluoromethyl)-[1,2]oxazolo[4,5-b]pyridin-3-amine
• InChI: InChI=1S/C7H4F3N3O/c8-7(9,10)3-1-4-5(12-2-3)6(11)13-14-4/h1-2H,(H2,11,13)
• InChI Key: PVOQTUBCYZNLRC-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC2=C1ON=C2N)C(F)(F)F
• Molecular Formula: C7H4F3N3O
• Molecular Weight: 203.12 g/mol

Description

6-(Trifluoromethyl)-[1,2]oxazolo[4,5-b]pyridin-3-amine is a chemical compound with the molecular formula C7H4F3N3O. It has an average mass of 203.121 Da and a monoisotopic mass of 203.030640 Da.

Molecular Structure Analysis

The molecular structure of 6-(Trifluoromethyl)-[1,2]oxazolo[4,5-b]pyridin-3-amine consists of a pyridine ring fused with an oxazole ring, with a trifluoromethyl group attached.

Scientific Research Applications

1. Agrochemical and Pharmaceutical Industries

• Application : Trifluoromethylpyridines (TFMP), which include 6-(Trifluoromethyl)-[1,2]oxazolo[4,5-b]pyridin-3-amine, are used as a key structural motif in active agrochemical and pharmaceutical ingredients. They are used in the protection of crops from pests.
• Method : The major use of TFMP derivatives is in the protection of crops from pests. Fluazifop-butyl was the first TFMP derivative introduced to the agrochemical market.
• Results : More than 20 new TFMP-containing agrochemicals have acquired ISO common names. Several TFMP derivatives are also used in the pharmaceutical and veterinary industries.

2. Anti-Cancer Studies

• Application : 3-Trifluoromethyl-5,6-dihydro-[1,2,4]triazolo pyrazine derivatives, which can be synthesized from 6-(Trifluoromethyl)-[1,2]oxazolo[4,5-b]pyridin-3-amine, have shown promising anti-cancer properties.
• Method : The synthesis of these derivatives involves the treatment of 3-trifluoromethyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-α]pyrazine hydrochloride with an array of isocyanates in the presence of triethylamine.
• Results : The resultant compounds were assessed for their antiproliferative action against two human colon cancer cell lines (HCT-116 and HT-29 colon cancer cell lines). The IC 50 range was estimated at 6.587 to 11.10 µM showing that compound RB7 had remarkable anticancer movement on HT-29.

3. Energetic Compounds

• Application : N-oxide energetic compounds can be obtained from 6-(Trifluoromethyl)-[1,2]oxazolo[4,5-b]pyridin-3-amine.
• Method : The method involves introducing N-oxide groups onto 6-Trifluoromethyl-1,2,4,5-tetrazin-3-amine via four kind of oxidation systems.
• Results : These compounds were fully characterized by IR, NMR [ 1 H, 13 C { 1 H}], elemental analysis, differential scanning calorimetry (DSC), thermogravimetric analysis (TGA) and single-crystal X-ray diffraction.

4. Synthesis of Crop-Protection Products

• Application : Among TFMP derivatives, 2,3-dichloro-5-(trifluoromethyl)-pyridine (2,3,5-DCTF), which is synthesized from 6-(Trifluoromethyl)-[1,2]oxazolo[4,5-b]pyridin-3-amine, is used as a chemical intermediate for the synthesis of several crop-protection products.
• Method : Various methods of synthesizing 2,3,5-DCTF have been reported.
• Results : 2,3,5-DCTF is in high demand for the production of crop-protection products.

5. Antimicrobial Activity

• Application : Urea and thiourea derivatives of 3-(trifluoromethyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine, which can be synthesized from 6-(Trifluoromethyl)-[1,2]oxazolo[4,5-b]pyridin-3-amine, have shown antimicrobial activity.
• Method : The synthesis of these derivatives involves the treatment of 3-trifluoromethyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine with an array of isocyanates.
• Results : These compounds have shown promising results in antimicrobial studies.

6. Antiviral Potential

• Application : Triazole derivatives, which can be synthesized from 6-(Trifluoromethyl)-[1,2]oxazolo[4,5-b]pyridin-3-amine, have shown antiviral potential.
• Method : The synthesis of these derivatives involves the treatment of 3-trifluoromethyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine with an array of isocyanates.
• Results : These compounds have shown promising results in antiviral studies.

7. Synthesis of Fluorinated Organic Chemicals

• Application : 6-(Trifluoromethyl)-[1,2]oxazolo[4,5-b]pyridin-3-amine is used in the synthesis of fluorinated organic chemicals, which have found applications in the agrochemical, pharmaceutical, and functional materials fields.
• Method : The synthesis involves the use of trifluoromethylpyridine (TFMP) derivatives, which include 6-(Trifluoromethyl)-[1,2]oxazolo[4,5-b]pyridin-3-amine.
• Results : More than 50% of the pesticides launched in the last two decades have been fluorinated. Around 40% of all fluorine-containing pesticides currently on the market contain a trifluoromethyl group.

8. Synthesis of Antiviral Compounds

• Application : 6-(Trifluoromethyl)-[1,2]oxazolo[4,5-b]pyridin-3-amine is used in the synthesis of condensed pyrimidines, which are key structural fragments of antiviral agents.
• Method : The synthesis involves the use of the Dimroth rearrangement.
• Results : The resultant compounds have shown promising results in antiviral studies.

9. Anti-Cancer Studies

• Application : 3-Trifluoromethyl-5,6-dihydro-[1,2,4]triazolo pyrazine derivatives, which can be synthesized from 6-(Trifluoromethyl)-[1,2]oxazolo[4,5-b]pyridin-3-amine, have shown promising anti-cancer properties.
• Method : The synthesis of these derivatives involves the treatment of 3-trifluoromethyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine hydrochloride with an array of isocyanates.
• Results : These compounds have shown promising results in anti-cancer studies.